6'-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide

• CAS No.: 102489-60-1
• Molecular Formula: C13H18BrClN2O
• Molecular Weight: 333.65 g/mol
• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-pyrrolidin-1-ium-1-ylacetamide;bromide
• InChI: InChI=1S/C13H17ClN2O.BrH/c1-10-5-4-6-11(14)13(10)15-12(17)9-16-7-2-3-8-16;/h4-6H,2-3,7-9H2,1H3,(H,15,17);1H
• InChI Key: NWMQTLFLRORVGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C[NH+]2CCCC2.[Br-]

Description

6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide is a chemical compound with a complex structure that includes a chloro group, a pyrrolidinyl group, and an acetotoluidide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide typically involves multiple steps, starting from readily available starting materials. The key steps include the introduction of the chloro group, the formation of the pyrrolidinyl ring, and the acetotoluidide moiety. Specific reaction conditions such as temperature, solvents, and catalysts are carefully controlled to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of 6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide may involve large-scale synthesis using optimized reaction conditions. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to achieve consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH are optimized to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide involves its interaction with specific molecular targets. The compound may bind to enzymes, receptors, or other proteins, leading to changes in their activity. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

6-Chloro-2-(1-pyrrolidinyl)-4-pyrimidinamine: This compound shares structural similarities with 6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide and is used in similar research applications.

2-Chloro-6-(1-pyrrolidinyl)pyridine:

Uniqueness

6’-Chloro-2-(1-pyrrolidinyl)-o-acetotoluidide hydrobromide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various research and industrial applications.